Cas no 58309-97-0 (3,6-Dibromo-2H-chromen-2-one)

• Product Name: 3,6-Dibromo-2H-chromen-2-one
• CAS No: 58309-97-0
• MF: C₉H₄Br₂O₂
• MW: 303.934861183167
• CID: 4933914
• Update Time: 2025-11-01

3,6-Dibromo-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3,6-DIBROMO-2H-CHROMEN-2-ONE
• 3,6-Dibromo-2H-1-benzopyran-2-one
• 3,6-Dibromo-2H-chromen-2-one

• Inchi： 1S/C9H4Br2O2/c10-6-1-2-8-5(3-6)4-7(11)9(12)13-8/h1-4H
• InChI Key： MVZAOBSHDZZZCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=C(C(=O)O2)Br)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3,6-Dibromo-2H-chromen-2-one

3,6-Dibromo-2H-chromen-2-one: Properties, Applications, and Market Insights

3,6-Dibromo-2H-chromen-2-one (CAS No: 58309-97-0) is a brominated derivative of chromen-2-one, a compound that has garnered significant attention in organic synthesis and material science. This chemical, often referred to as 3,6-dibromochromone, is characterized by its unique molecular structure, which includes two bromine atoms attached to the chromen-2-one backbone. Its versatility and reactivity make it a valuable intermediate in the synthesis of more complex organic compounds.

The molecular formula of 3,6-Dibromo-2H-chromen-2-one is C9H4Br2O2, with a molecular weight of 295.94 g/mol. The presence of bromine atoms enhances its electrophilic properties, making it a suitable candidate for various coupling reactions, such as Suzuki-Miyaura and Heck reactions. Researchers have explored its potential in the development of fluorescent dyes, pharmaceutical intermediates, and organic electronic materials, aligning with the growing demand for sustainable and high-performance materials.

One of the key applications of 3,6-Dibromo-2H-chromen-2-one is in the field of medicinal chemistry. Its scaffold serves as a building block for the synthesis of bioactive molecules, including potential anti-inflammatory and antioxidant agents. Recent studies have highlighted its role in the development of novel heterocyclic compounds, which are increasingly sought after in drug discovery programs. This aligns with the current trend of targeting multi-functional therapeutics to address complex diseases.

In addition to its pharmaceutical applications, 3,6-Dibromo-2H-chromen-2-one has found use in material science. Its ability to participate in polymerization reactions makes it a candidate for creating advanced polymers with tailored properties. For instance, researchers are investigating its incorporation into organic semiconductors, which are critical for next-generation flexible electronics and optoelectronic devices. This is particularly relevant given the rising interest in green electronics and renewable energy solutions.

The synthesis of 3,6-Dibromo-2H-chromen-2-one typically involves the bromination of chromen-2-one under controlled conditions. Optimizing the reaction yield and purity is a focal point for manufacturers, as high-purity grades are essential for research and industrial applications. Recent advancements in catalytic bromination techniques have improved the efficiency of its production, reducing waste and energy consumption—a step toward sustainable chemistry practices.

Market trends indicate a steady demand for 3,6-Dibromo-2H-chromen-2-one, driven by its applications in life sciences and advanced materials. The compound is available through specialized chemical suppliers, with pricing influenced by factors such as purity, scale of production, and regional availability. As industries prioritize eco-friendly alternatives and high-performance additives, the relevance of this brominated chromenone derivative is expected to grow.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3,6-Dibromo-2H-chromen-2-one is crucial. Its bromine substituents play a pivotal role in modulating electronic and steric effects, which can be leveraged to design compounds with specific functionalities. Computational chemistry tools, such as density functional theory (DFT), are increasingly used to predict its behavior in synthetic pathways, accelerating innovation in this space.

In summary, 3,6-Dibromo-2H-chromen-2-one (CAS No: 58309-97-0) is a multifaceted compound with significant potential in drug development, material engineering, and sustainable chemistry. Its unique properties and adaptability make it a subject of ongoing research, particularly in contexts where functionalized heterocycles are in demand. As scientific and industrial communities continue to explore its applications, this compound is poised to remain a key player in innovative chemical solutions.